Cas no 871807-34-0 (5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde)

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde structure
871807-34-0 structure
Product Name:5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
CAS No:871807-34-0
MF:C17H17N3O3
MW:311.335183858871
CID:1067617
PubChem ID:4912268
Update Time:2025-09-22

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
    • 871807-34-0
    • JS-215C
    • 5-nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde
    • Z31199428
    • MFCD06783545
    • DTXSID10406716
    • AKOS001155771
    • CS-0456747
    • J-517860
    • EN300-1189423
    • STK804631
    • MDL: MFCD06783545
    • Inchi: 1S/C17H17N3O3/c21-13-14-12-16(20(22)23)6-7-17(14)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
    • InChI Key: SPHZHATWHLQSBK-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 311.12699141g/mol
  • Monoisotopic Mass: 311.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Melting Point: 149-150°C

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Pricemore >>

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